Cas no 941984-95-8 (N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941984-95-8
• MF: C₂₀H₁₉FN₂OS₂
• MW: 386.506065607071
• CID: 6416159
• PubChem ID: 16900342
• Update Time: 2025-10-10

N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(3-fluoro-4-methylphenyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide
• 941984-95-8
• AKOS024641539
• N-(3-fluoro-4-methylphenyl)-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• F2336-0777
• N-(3-fluoro-4-methylphenyl)-2-(2-{[(4-methylphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-(3-fluoro-4-methylphenyl)-2-[[(4-methylphenyl)methyl]thio]-

• Inchi： 1S/C20H19FN2OS2/c1-13-3-6-15(7-4-13)11-25-20-23-17(12-26-20)10-19(24)22-16-8-5-14(2)18(21)9-16/h3-9,12H,10-11H2,1-2H3,(H,22,24)
• InChI Key： CCBJDPUMEGREKZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C)C(F)=C2)=O)N=C1SCC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 386.09228374g/mol
• Monoisotopic Mass: 386.09228374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.66±0.70(Predicted)

Additional information on N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Professional Introduction to N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide and CAS No. 941984-95-8

N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 941984-95-8, represents a pinnacle of molecular design aimed at targeting complex biological pathways. Its unique structural composition, featuring a combination of aromatic rings, heterocyclic moieties, and functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The molecular architecture of N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

is meticulously crafted to interact with biological targets in a highly specific manner. The presence of a fluoro substituent at the 3-position of the phenyl ring enhances its metabolic stability and binding affinity, while the methylsulfanyl group contributes to its solubility and bioavailability. These features are critical in ensuring that the compound can effectively reach its intended biological site of action.

The core structure of this compound revolves around a thiazole ring, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. Thiazole derivatives have been extensively studied for their potential in treating a wide range of diseases, including infectious diseases, cancer, and inflammatory conditions. The incorporation of a methylsulfanyl group into the thiazole ring further modulates its pharmacological properties, making it an attractive moiety for drug development.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target protein-protein interactions (PPIs). N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

exhibits potential as such an inhibitor due to its ability to disrupt key PPIs involved in disease pathogenesis. For instance, studies have shown that thiazole derivatives can modulate the activity of transcription factors and signaling proteins, which are crucial in regulating cellular processes such as proliferation and differentiation.

The fluoro substituent in the phenyl ring not only enhances metabolic stability but also influences electronic properties, thereby affecting binding interactions with biological targets. This feature is particularly important in designing molecules that require precise binding affinities to achieve therapeutic efficacy. The combination of these structural elements makes N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

a versatile tool for exploring new therapeutic strategies.

Evidence from preclinical studies suggests that this compound exhibits promising pharmacological activity across multiple disease models. Notably, it has shown potential in inhibiting the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess required but also underscore the importance of optimizing reaction conditions for industrial-scale production.

The pharmacokinetic profile of this compound is another area of interest. Studies have indicated that it exhibits favorable oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, although further investigation is needed to fully assess its safety profile.

The development of N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide

aligns with current trends in drug discovery towards rational design based on structure-based drug design (SBDD) principles. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound interacts with biological targets at the atomic level. This approach not only accelerates the drug discovery process but also increases the likelihood of identifying compounds with high efficacy and low toxicity.

In conclusion, N-(3-fluoro-4-methylphenyl)-2-(2-{(4-methylphenylmethylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in addressing unmet medical needs.